Cas no 1420976-03-9 (tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate
• CAS No: 1420976-03-9
• MF: C₁₂H₂₃NO₂S
• MW: 245.381522417068
• CID: 2175615
• PubChem ID: 71633738
• Update Time: 2025-06-08

tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(1-mercaptoethyl)piperidine-1-carboxylate
• AM99762
• tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate

• Inchi： 1S/C12H23NO2S/c1-9(16)10-7-5-6-8-13(10)11(14)15-12(2,3)4/h9-10,16H,5-8H2,1-4H3
• InChI Key： CWVRCVGBWFGSND-UHFFFAOYSA-N
• SMILES： SC(C)C1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Topological Polar Surface Area: 30.5

Additional information on tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate

Introduction to tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate (CAS No. 1420976-03-9)

tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate (CAS No. 1420976-03-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of piperidine, a versatile heterocyclic amine that plays a crucial role in the development of various pharmaceutical agents. The unique structure of tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate makes it an intriguing candidate for further exploration in drug discovery and development.

The molecular structure of tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate consists of a piperidine ring with a tert-butyl carbamate group and a sulfanyl-substituted ethyl side chain. The tert-butyl carbamate group is known for its ability to protect the nitrogen atom of the piperidine ring, making the compound more stable and less prone to degradation. The sulfanyl-substituted ethyl side chain adds further complexity and functionality, potentially influencing the compound's pharmacological properties.

In recent years, there has been a growing interest in the use of piperidine derivatives in the development of novel therapeutic agents. Research has shown that compounds with similar structures to tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate exhibit promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These findings have sparked interest in exploring the potential applications of this compound in various disease states.

One area of particular interest is the use of tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate in the treatment of neurological disorders. Studies have demonstrated that piperidine derivatives can modulate neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The sulfanyl-substituted ethyl side chain in tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate may enhance its ability to interact with these neurotransmitter systems, potentially leading to improved therapeutic outcomes.

Beyond its potential therapeutic applications, tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate has also been studied for its role in chemical synthesis. The tert-butyl carbamate group serves as a protecting group during multi-step synthetic processes, allowing for the selective modification of other functional groups within the molecule. This property makes it a valuable intermediate in the synthesis of more complex pharmaceutical compounds.

The stability and reactivity of tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate have been extensively characterized through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided detailed insights into the compound's structural features and behavior under different conditions. For example, NMR spectroscopy has revealed specific chemical shifts that are indicative of the tert-butyl carbamate and sulfanyl-substituted ethyl groups, while MS has confirmed the molecular weight and fragmentation patterns.

In addition to its chemical properties, the safety profile of tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have evaluated its toxicity and pharmacokinetic properties, providing valuable data on its safety and efficacy. These studies have shown that the compound exhibits low toxicity at therapeutic doses and has favorable pharmacokinetic properties, such as good bioavailability and a long half-life.

The potential applications of tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate extend beyond traditional pharmaceuticals. Recent research has explored its use in other areas, such as agrochemicals and materials science. For instance, piperidine derivatives have been investigated for their ability to enhance crop yields by modulating plant growth hormones or protecting crops from pests and diseases. In materials science, these compounds can be used as functional additives in polymers or coatings to improve their performance characteristics.

In conclusion, tert-butyl 2-(1-sulfanylethyl)piperidine-1-carboxylate (CAS No. 1420976-03-9) is a multifaceted compound with significant potential in various fields of research and application. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation in drug discovery, chemical synthesis, and other areas. As research continues to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.